Cas no 55653-00-4 (2-bromo-2-nitrobutane)

• Product Name: 2-bromo-2-nitrobutane
• CAS No: 55653-00-4
• MF: C₄H₈BrNO₂
• MW: 182.015820503235
• CID: 944266
• PubChem ID: 226819
• Update Time: 2025-04-19

2-bromo-2-nitrobutane Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-nitrobutane
• 2-Brom-2-nitro-butan
• 2-bromo-2-nitro-butane
• AC1L5F1I
• AC1Q23XL
• AR-1I0956
• Butane, 2-bromo-2-nitro-
• CTK1H2800
• NSC17674
• NSC 17674
• 55653-00-4
• DTXSID50280613
• 2-Brom-2-nitrobutan
• NSC-17674

• Inchi： 1S/C4H8BrNO2/c1-3-4(2,5)6(7)8/h3H2,1-2H3
• InChI Key： GKWKBYDWIWHRCZ-UHFFFAOYSA-N
• SMILES： BrC(C)(CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.97384
• Monoisotopic Mass: 180.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14